Cas no 2137594-32-0 (N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide)

• Product Name: N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide
• CAS No: 2137594-32-0
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6585391
• PubChem ID: 165454496
• Update Time: 2025-08-05

N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-714738
• 2137594-32-0
• N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide

• Inchi： 1S/C10H19NO4S/c1-3-16(14,15)7-8(12)6-11-9(13)10(2)4-5-10/h8,12H,3-7H2,1-2H3,(H,11,13)
• InChI Key： CCWXXWKEHGJICN-UHFFFAOYSA-N
• SMILES： S(CC)(CC(CNC(C1(C)CC1)=O)O)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.8Ų

Additional information on N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide

Introduction to N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2137594-32-0)

N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide, a compound with the CAS number 2137594-32-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and biotechnology. The intricate molecular architecture of this substance, featuring a cyclopropane ring and various functional groups, makes it a promising candidate for further exploration in medicinal chemistry.

The N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide molecule is distinguished by its combination of an ethanesulfonyl group, a hydroxyl group, and a methyl-substituted cyclopropane ring. These features contribute to its diverse chemical reactivity and biological activity. Recent studies have highlighted the compound's potential in modulating various biological pathways, making it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

In the realm of pharmaceutical research, the cyclopropane moiety is particularly noteworthy. Cyclopropanes are known for their strained three-membered rings, which can enhance the bioavailability and metabolic stability of associated molecules. The presence of a methyl group on the cyclopropane ring in this compound further enhances its stability and reactivity, opening up possibilities for synthetic modifications and derivatization. These characteristics make it an attractive scaffold for designing new drugs with improved pharmacokinetic properties.

The ethanesulfonyl group attached to the hydroxyl-substituted propyl chain introduces additional functionality to the molecule. Sulfonyl groups are commonly found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The hydroxyl group, on the other hand, provides a site for hydrogen bonding interactions, which can be crucial for drug-receptor binding. The synergistic effect of these functional groups makes N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide a versatile molecule with potential applications in both small-molecule drug development and biocatalysis.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This aligns with ongoing research efforts aimed at developing anti-inflammatory agents with minimal side effects. The compound's ability to interact with biological targets at multiple levels makes it a promising candidate for further investigation.

Moreover, the synthesis of N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide has been optimized through novel synthetic routes that enhance yield and purity. These advancements in synthetic methodology are crucial for facilitating preclinical and clinical studies. The availability of high-quality starting materials and efficient synthetic protocols has significantly accelerated the development process for this compound.

The potential applications of N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where its structural features may contribute to the development of novel pesticides with improved efficacy and environmental safety. Additionally, its unique chemical properties make it a valuable tool for studying enzyme mechanisms and developing new biocatalysts.

In conclusion, N-[3-(ethanesulfonyl)-2-hydroxypropyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2137594-32-0) is a multifaceted compound with significant potential in various fields of science and technology. Its complex molecular structure, combined with its diverse functional groups, makes it an intriguing subject for further research. As computational methods and synthetic techniques continue to evolve, the possibilities for utilizing this compound in drug development and other applications are likely to expand exponentially.